Cas no 2229204-41-3 (O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine)

• Product Name: O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
• CAS No: 2229204-41-3
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6597904
• PubChem ID: 165964176
• Update Time: 2025-10-31

O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine
• EN300-1766322
• 2229204-41-3
• O-[2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-yl]hydroxylamine

• Inchi： 1S/C8H15N3O/c1-6-7(5-11(4)10-6)8(2,3)12-9/h5H,9H2,1-4H3
• InChI Key： RYKCIUKXOVJNGI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1=CN(C)N=C1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine

Recent Advances in the Study of O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS: 2229204-41-3)

The compound O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine (CAS: 2229204-41-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine, which make it a promising candidate for the development of novel therapeutics. The compound's hydroxylamine moiety, combined with the pyrazole ring, provides a versatile scaffold for further chemical modifications, enabling the exploration of diverse pharmacological activities.

In a study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine using a multi-step approach involving palladium-catalyzed cross-coupling reactions. The synthetic route was optimized to achieve high yields and purity, which is critical for subsequent biological evaluations.

Biological assays revealed that O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. In vitro studies using human cell lines showed significant reduction in pro-inflammatory cytokine production, suggesting its potential as an anti-inflammatory agent. Further mechanistic studies indicated that the compound modulates the NF-κB signaling pathway, a key regulator of inflammation.

Another area of interest is the compound's potential application in oncology. Preliminary data from a collaborative study between academic and industry researchers indicated that O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine can induce apoptosis in certain cancer cell lines, particularly those with dysregulated kinase activity. The compound's ability to selectively target cancer cells while sparing normal cells highlights its therapeutic promise.

Despite these promising findings, challenges remain in the development of O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine as a drug candidate. Pharmacokinetic studies have identified issues related to its metabolic stability and bioavailability, which need to be addressed through further structural optimization. Researchers are currently exploring prodrug strategies and formulation approaches to enhance its drug-like properties.

In conclusion, O-2-(1,3-dimethyl-1H-pyrazol-4-yl)propan-2-ylhydroxylamine represents a compelling case study in the intersection of chemical biology and drug discovery. Its unique structural features and promising biological activities warrant continued investigation. Future research should focus on elucidating its mechanism of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in preclinical models of disease.